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Compound of Interest

Compound Name: dPEG(R)8-SATA

Cat. No.: B1394930 Get Quote

Essential Safety and Handling Guide for
dPEG(R)8-SATA
Disclaimer: This guide is intended to provide essential safety and logistical information for

handling dPEG(R)8-SATA in a laboratory setting. While a comprehensive Safety Data Sheet

(SDS) for this specific product was not located, the following recommendations are based on

information from product suppliers and the known properties of its constituent chemical groups:

discrete polyethylene glycol (dPEG®), N-hydroxysuccinimide (NHS) ester, and an S-acetyl-

protected thiol. It is imperative to always follow standard laboratory safety practices and consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance.

dPEG(R)8-SATA is a water-soluble, heterobifunctional crosslinker used for bioconjugation,

specifically for introducing a protected thiol group to amine-containing molecules.[1] While it is

not classified as a hazardous substance under Regulation (EC) No. 1272/2008, proper

handling is crucial to ensure safety and maintain the integrity of the product.

Personal Protective Equipment (PPE)
When handling dPEG(R)8-SATA, the following personal protective equipment should be worn

to minimize exposure and prevent contamination:

Gloves: Standard nitrile or latex laboratory gloves are sufficient to prevent skin contact.
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Eye Protection: Chemical safety goggles or glasses should be worn to protect the eyes from

any potential splashes of solutions containing the compound.

Lab Coat: A standard lab coat is recommended to protect clothing and skin from accidental

spills.

Operational Plan
A systematic approach to handling dPEG(R)8-SATA from receipt to use will ensure safety and

product efficacy.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

The compound is typically shipped at ambient temperature.[2]

For long-term storage, it is recommended to keep dPEG(R)8-SATA at -20°C.[1][2][3]

The product is hygroscopic; therefore, it is crucial to keep the container tightly sealed to

prevent moisture absorption, which can compromise its reactivity.

2. Preparation for Use:

Before opening, always allow the container to equilibrate to room temperature to avoid

condensation of moisture inside the vial.

Work in a clean, dry area. A fume hood is not strictly necessary given its non-volatile nature,

but it can provide a controlled environment.

3. Solution Preparation:

dPEG(R)8-SATA is soluble in water due to its dPEG® spacer, as well as in organic solvents

such as methylene chloride, acetonitrile, DMAC, and DMSO.[1]

When preparing aqueous solutions, use a high-purity, amine-free buffer (e.g., PBS) to avoid

premature reaction of the NHS ester.
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For in vivo experiments, stock solutions can be prepared and should be used fresh on the

same day.[3] If storage is necessary, it is recommended to store stock solutions at -80°C for

up to 6 months or at -20°C for up to 1 month.[3]

4. Handling and Use:

Avoid creating dust if handling the solid form.

Use clean spatulas and glassware to prevent contamination.

The NHS ester is sensitive to hydrolysis, so it is best to prepare solutions immediately before

use.

5. Spill Response:

In case of a small spill of the solid, sweep it up carefully, avoiding dust generation, and place

it in a designated chemical waste container.

For a liquid spill, absorb it with an inert material (e.g., vermiculite, dry sand) and place it in a

chemical waste container.

Clean the spill area with soap and water.

Disposal Plan
As dPEG(R)8-SATA is not considered a hazardous substance, disposal is relatively

straightforward.

Unused Solid Compound: Dispose of in the regular solid chemical waste stream according to

your institution's guidelines.

Aqueous Solutions: For small quantities of dilute aqueous solutions, they can typically be

disposed of down the drain with copious amounts of water. Check with your local EHS for

regulations regarding pH and concentration limits for drain disposal.

Organic Solvent Solutions: Solutions in organic solvents must be disposed of in the

appropriate hazardous waste container for flammable liquids.
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Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., water or

the solvent used for the solution) three times. The rinsate should be disposed of in the same

manner as the chemical solutions. After rinsing, the container can be disposed of in the

regular laboratory glass or plastic recycling, with the label defaced.

Quantitative Data Summary
Property Value Source(s)

CAS Number 1070798-99-0 [1][2]

Molecular Weight 597.67 g/mol [1][2]

Chemical Formula C₂₅H₄₃NO₁₃S [1]

Storage Temperature -20°C [1][2][3]

Form Solid or viscous liquid [2]

Solubility
Water, Methylene chloride,

Acetonitrile, DMAC, DMSO
[1]
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Caption: Workflow for handling dPEG(R)8-SATA from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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